2-Bromo-5-fluorophenylacetic acid
Overview
Description
2-Bromo-5-fluorophenylacetic acid is an organic compound . It is of significant research interest due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials chemistry.
Molecular Structure Analysis
The molecular formula of 2-Bromo-5-fluorophenylacetic acid is C8H6BrFO2 . The InChI code is 1S/C8H6BrFO2/c9-7-2-1-6 (10)3-5 (7)4-8 (11)12/h1-3H,4H2, (H,11,12) .Physical And Chemical Properties Analysis
2-Bromo-5-fluorophenylacetic acid is a white to yellow solid . It has a molecular weight of 233.04 . The compound is stored at room temperature .Scientific Research Applications
Reactivity and Acidity Study
A comparative DFT study on halogenated phenylacetic acids, including 2-bromo-5-fluorophenylacetic acid, has been conducted to understand their reactivity, acidity, and vibrational spectra. This research, significant in the field of organic chemistry, shows the molecular descriptors of reactivity such as Fukui functions, local softness, and electrophilicity, along with the global descriptors like electronegativity and HOMO-LUMO gap. The study also compares the calculated vibrational spectra with experimental data, contributing to the understanding of structural and chemical properties of such compounds (Srivastava et al., 2015).
Synthesis of BACE1 Inhibitor
A method involving 2-bromo-5-fluorophenylacetic acid was developed for synthesizing a BACE1 inhibitor, aimed at treating Alzheimer's Disease. This process includes a Friedel-Crafts reaction and demonstrates the compound's relevance in the pharmaceutical industry, particularly in drug development for neurodegenerative diseases (Zhou et al., 2009).
Synthesis of Fluorescent Amino Acids
In the field of biochemistry, 2-bromo-5-fluorophenylacetic acid plays a role in the synthesis of fluorescent amino acids. These amino acids are used in studying protein structure, dynamics, and interactions, both in vitro and in vivo. The ability to biosynthetically incorporate such fluorophores into proteins at specific sites has significant implications for biochemical and cellular studies (Summerer et al., 2006).
Suzuki Cross Coupling Reaction
The compound is involved in the synthesis of derivatives via Suzuki cross-coupling reactions. This synthesis explores the electronic effects of different substituents on the overall properties of new products, highlighting its importance in organic chemistry and material science (Ikram et al., 2015).
Safety and Hazards
The compound is classified as a warning under the GHS07 pictogram. It has hazard statements H302 and H319, indicating that it is harmful if swallowed and causes serious eye irritation . Precautionary statements include P305, P338, and P351, which advise rinsing cautiously with water in case of eye contact .
properties
IUPAC Name |
2-(2-bromo-5-fluorophenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c9-7-2-1-6(10)3-5(7)4-8(11)12/h1-3H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPNWLZNAKZSBHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CC(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80378779 |
Source
|
| Record name | 2-Bromo-5-fluorophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80378779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-fluorophenylacetic acid | |
CAS RN |
739336-26-6 |
Source
|
| Record name | 2-Bromo-5-fluorophenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80378779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(2-bromo-5-fluorophenyl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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